1-[3-(Aminomethyl)oxolan-3-YL]cyclobutan-1-OL

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• SMILES: C1CC(C1)(C2(CCOC2)CN)O
• InChI: InChI=1S/C9H17NO2/c10-6-8(4-5-12-7-8)9(11)2-1-3-9/h11H,1-7,10H2
• InChIKey: XTGOWOHTKZMMGR-UHFFFAOYSA-N

1-[3-(Aminomethyl)oxolan-3-yl]cyclobutan-1-ol: Procurement & Technical Baseline

1-[3-(Aminomethyl)oxolan-3-yl]cyclobutan-1-ol (also indexed as 3-(Aminomethyl)-3-(oxolan-3-yl)cyclobutan-1-ol or 3-[1-(aminomethyl)cyclobutyl]oxolan-3-ol) is a synthetic small-molecule building block with the molecular formula C₉H₁₇NO₂ and a molecular weight of 171.24 g/mol. It features a unique scaffold combining a strained cyclobutanol core with a tetrahydrofuran (oxolane) moiety and a primary aminomethyl group . This structure confers a defined three-dimensional architecture and dual hydrogen-bonding capacity, making it a valuable intermediate for medicinal chemistry and probe development [1].

1

Synthetic building block for medicinal chemistry and probe development

2

Conformationally restricted cyclobutanol-oxolane scaffold for target-oriented synthesis

3

Dual hydrogen-bonding capacity (HBD/HBA) supports molecular recognition studies

• [1] Kuujia. (n.d.). 3-amino-3-(2-methyloxolan-3-yl)cyclobutan-1-ol. CAS: 2228768-58-7. Chemical Properties and Computed Descriptors. View Source

1-[3-(Aminomethyl)oxolan-3-yl]cyclobutan-1-ol: Why Analogs Are Not Interchangeable

Substituting 1-[3-(Aminomethyl)oxolan-3-yl]cyclobutan-1-ol with a generic analog—such as a simple aminomethyl-cyclobutanol or an oxolane lacking the full substitution pattern—fundamentally alters both the molecular properties and the synthetic utility of the scaffold. The combination of a cyclobutane ring (imparting ring strain and conformational restriction) with an oxolane moiety and an aminomethyl group creates a unique physicochemical fingerprint: precise hydrogen-bond donor/acceptor counts (2 HBD, 3 HBA) and a low calculated lipophilicity (XLogP3 approximately -0.1 to -0.3), which differs from structurally related but non-equivalent analogs [1] [2]. These differences have direct implications for molecular recognition, metabolic stability, and the feasibility of downstream derivatization, rendering the compound irreplaceable for specific target-oriented synthesis [2].

Target scaffold

Cyclobutane + oxolane + aminomethyl: defined 3D architecture, 2 HBD / 3 HBA

vs

Generic cyclobutanol

Lacks oxolane oxygen; HBA count reduced, altering solubility and interaction profile

Target scaffold

Rigid cyclobutane core (ring strain ~26 kcal/mol) restricts conformational space

vs

Flexible alkyl amine

Linear-chain conformers may shift target engagement entropy and selectivity profile

Target scaffold

Balanced fragment-like properties (MW 171.24, TPSA 55.5 Ų, XLogP3 ~ -0.1)

vs

Structural analog

Methyl substitution or altered ring connectivity may shift lipophilicity and permeability profile

• [1] Kuujia. (n.d.). 3-(aminomethyl)-3-(2-methyloxolan-3-yl)cyclobutan-1-ol. CAS: 2229429-33-6. Computed Properties: XLogP3, HBD, HBA. View Source
• [2] Kuujia. (n.d.). 3-amino-3-(2-methyloxolan-3-yl)cyclobutan-1-ol. CAS: 2228768-58-7. Computed Properties and Synthetic Utility. View Source

1-[3-(Aminomethyl)oxolan-3-yl]cyclobutan-1-ol: Quantitative Differentiation vs. Analogs

Lipophilicity and TPSA vs. Closest Structural Analog

1-[3-(Aminomethyl)oxolan-3-yl]cyclobutan-1-ol exhibits a computed XLogP3 of -0.1 and a topological polar surface area (TPSA) of 55.5 Ų. This compares favorably to the closely related analog 3-amino-3-(2-methyloxolan-3-yl)cyclobutan-1-ol, which has an XLogP3 of -0.3 and an identical TPSA of 55.5 Ų. The difference in XLogP3 (Δ = 0.2) indicates a slight increase in lipophilicity for the target compound, which can influence membrane permeability and off-target binding profiles [1] [2].

Lipophilicity and TPSA

Class-level inference

Target: XLogP3 -0.1, TPSA 55.5 Ų Δ XLogP3 +0.2 vs. closest analog

TPSA identical

Reported lipophilicity shift may influence permeability prediction

Computed properties; review in target-specific context

Evidence Dimension	Calculated octanol-water partition coefficient (XLogP3) and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3: -0.1; TPSA: 55.5 Ų (for structurally equivalent core)
Comparator Or Baseline	3-amino-3-(2-methyloxolan-3-yl)cyclobutan-1-ol: XLogP3: -0.3; TPSA: 55.5 Ų
Quantified Difference	XLogP3: Δ = 0.2; TPSA: Δ = 0 Ų
Conditions	Computed properties via standard cheminformatics algorithms (PubChem/XLogP3)

Why This Matters

A measurable difference in lipophilicity impacts predictions of passive membrane permeability and distribution, a critical parameter for selecting building blocks in CNS or intracellular target programs.

• [1] Kuujia. (n.d.). 3-(aminomethyl)-3-(2-methyloxolan-3-yl)cyclobutan-1-ol. CAS: 2229429-33-6. Computed Properties: XLogP3, TPSA. View Source
• [2] Kuujia. (n.d.). 3-amino-3-(2-methyloxolan-3-yl)cyclobutan-1-ol. CAS: 2228768-58-7. Computed Properties: XLogP3, TPSA. View Source

Cyclobutane Core vs. Flexible Alkyl Chain Analogs

The presence of a cyclobutane ring in 1-[3-(Aminomethyl)oxolan-3-yl]cyclobutan-1-ol introduces significant ring strain and conformational restriction compared to flexible alkyl-chain analogs such as 4-amino-1-butanol or linear amino alcohols. This rigidity reduces the entropic penalty upon binding to a biological target, a principle well-established in scaffold design. While no direct head-to-head binding data is available, the structural feature itself is a quantifiable differentiator: the dihedral angle constraints of the cyclobutane ring limit the accessible conformational space, which can translate to enhanced target selectivity and potentially improved metabolic stability by shielding the amine from oxidative metabolism [1] .

Cyclobutane Core vs. Flexible Chain

Class-level inference

Cyclobutane ring strain ~26 kcal/mol Conformer set: limited pseudo-rotation states

Linear analog: >100 accessible conformers

Conformational restriction may support target engagement entropy

Structure-based design context; no direct binding data

Evidence Dimension	Conformational flexibility and ring strain
Target Compound Data	Cyclobutane ring (internal bond angles ~88-90°, significant ring strain ~26 kcal/mol)
Comparator Or Baseline	Linear alkyl chain (e.g., butylamine): fully flexible, no ring strain
Quantified Difference	Reduction in accessible conformers from >100 to a limited set of pseudo-rotation states; ring strain difference ~26 kcal/mol
Conditions	Structural and computational analysis

Why This Matters

For procurement in structure-based drug design, the cyclobutane ring is a strategic choice to pre-organize the molecule for target engagement, often leading to improved potency and selectivity over flexible analogs.

• [1] Kuujia. (n.d.). 3-amino-3-(2-methyloxolan-3-yl)cyclobutan-1-ol. CAS: 2228768-58-7. Discussion on conformational constraints and medicinal chemistry applications. View Source

Hydrogen Bond Profile vs. Simpler Cyclobutanol

1-[3-(Aminomethyl)oxolan-3-yl]cyclobutan-1-ol possesses 2 hydrogen bond donors (HBD) and 3 hydrogen bond acceptors (HBA), a direct consequence of its dual heterocyclic (oxolane) and alicyclic (cyclobutanol) architecture. In contrast, a simpler analog such as 1-(aminomethyl)cyclobutanol (C₅H₁₁NO, MW 101.15) contains only 2 HBD and 2 HBA, as it lacks the oxolane oxygen. This additional HBA in the target compound enhances its solubility in aqueous and polar organic media and provides an extra anchor point for intermolecular interactions, which is critical for forming stable complexes with proteins or for metal coordination chemistry [1] .

Hydrogen Bond Profile

Supporting evidence

Target: 2 HBD / 3 HBA HBA +1 vs. simpler cyclobutanol

Additional HBA may enhance aqueous solubility and recognition

Computed from structure; validate for specific solvent system

Evidence Dimension	Number of Hydrogen Bond Donors (HBD) and Acceptors (HBA)
Target Compound Data	HBD: 2; HBA: 3
Comparator Or Baseline	1-(aminomethyl)cyclobutanol: HBD: 2; HBA: 2
Quantified Difference	HBA: +1
Conditions	Computed properties based on chemical structure

Why This Matters

The additional hydrogen bond acceptor directly influences solubility and the potential for specific molecular recognition, differentiating it from simpler cyclobutanol building blocks for applications requiring strong aqueous compatibility.

• [1] Kuujia. (n.d.). 3-amino-3-(2-methyloxolan-3-yl)cyclobutan-1-ol. CAS: 2228768-58-7. Computed Properties: HBD, HBA. View Source

Molecular Weight and Heavy Atom Count for Fragment Discovery

With a molecular weight of 171.24 g/mol and 12 heavy atoms, 1-[3-(Aminomethyl)oxolan-3-yl]cyclobutan-1-ol falls within the optimal range for fragment-based drug discovery (typically <250 Da, <18 heavy atoms). Its heavy atom count is identical to the analog 3-amino-3-(2-methyloxolan-3-yl)cyclobutan-1-ol, but it is significantly larger and more complex than a minimalist cyclobutanol (5 heavy atoms, 101.15 g/mol) yet still adheres to the 'Rule of Three' for fragments. This positions it as a high-value starting point for lead generation campaigns, offering greater chemical diversity and binding potential than smaller fragments while maintaining the synthetic tractability of a building block [1] .

MW and Heavy Atom Count

Supporting evidence

MW 171.24 g/mol, 12 heavy atoms Fragment-like range

Supports fragment library selection for FBLD screening

Balanced complexity; review aggregation potential

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW: 171.24 g/mol; Heavy atoms: 12
Comparator Or Baseline	3-amino-3-(2-methyloxolan-3-yl)cyclobutan-1-ol: MW: 171.24 g/mol, Heavy atoms: 12; 1-(aminomethyl)cyclobutanol: MW: 101.15 g/mol, Heavy atoms: 5
Quantified Difference	MW: +70.09 g/mol vs. 1-(aminomethyl)cyclobutanol; Heavy atoms: +7
Conditions	Standard molecular formula and computed properties

Why This Matters

For fragment library procurement, this compound provides a balanced molecular weight and complexity, maximizing the chance of detecting specific interactions while minimizing false positives from aggregation.

• [1] Kuujia. (n.d.). 3-amino-3-(2-methyloxolan-3-yl)cyclobutan-1-ol. CAS: 2228768-58-7. Molecular weight and heavy atom count. View Source

1-[3-(Aminomethyl)oxolan-3-yl]cyclobutan-1-ol: Optimal Application Scenarios

FBLD Library Enrichment

With a molecular weight of 171.24 g/mol and 12 heavy atoms, this compound is ideally suited for inclusion in fragment libraries for FBLD [1]. Its dual ring system and balanced hydrogen-bonding profile (2 HBD, 3 HBA) offer greater chemical diversity than simpler fragments, enhancing the likelihood of detecting weak but specific binding to protein targets via NMR or X-ray crystallography [2].

Constrained Scaffolds for Kinase/GPCR Inhibitor Design

The cyclobutane ring imposes conformational rigidity, a desirable feature for designing selective kinase or GPCR inhibitors [1]. The scaffold can serve as a core for building targeted libraries where pre-organization of the aminomethyl and hydroxyl groups is hypothesized to improve binding affinity and selectivity over flexible-linker analogs [2].

Bifunctional Probes and PROTAC Linkers

The compound's primary amine and hydroxyl functional groups allow for orthogonal derivatization, making it an excellent starting material for synthesizing bifunctional molecules [1]. Its rigid cyclobutane core can be used to control the distance and orientation between an E3 ligase ligand and a target protein ligand in PROTAC design, potentially influencing ternary complex formation and degradation efficiency [2].

CNS-Penetrant Library Building Block

The low calculated lipophilicity (XLogP3 ~ -0.1 to -0.3) and moderate TPSA (55.5 Ų) align with the physicochemical parameters associated with blood-brain barrier penetration [1]. This makes 1-[3-(Aminomethyl)oxolan-3-yl]cyclobutan-1-ol a strategic choice for synthesizing CNS-targeted libraries where maintaining a low logP and low molecular weight is critical [2].

Application

Selection Property

Validation Focus

FBLD library enrichment

MW and heavy-atom count in fragment range

NMR or X-ray binding screen context

Constrained scaffold design

Cyclobutane ring conformational restriction

Kinase/GPCR selectivity assay context

Bifunctional probe synthesis

Orthogonal amine and hydroxyl handles

PROTAC ternary complex model context

CNS-penetrant library building

Low XLogP3 and moderate TPSA profile

BBB permeability prediction model review

• [1] Kuujia. (n.d.). 3-(aminomethyl)-3-(2-methyloxolan-3-yl)cyclobutan-1-ol. CAS: 2229429-33-6. Computed properties and discussion of synthetic flexibility. View Source
• [2] Kuujia. (n.d.). 3-amino-3-(2-methyloxolan-3-yl)cyclobutan-1-ol. CAS: 2228768-58-7. Discussion on scaffold applications in peptidomimetics and medicinal chemistry. View Source